(Z)-ethyl 5-oxo-1-phenethyl-2-((thiophene-2-carbonyl)imino)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 2-oxo-7-(2-phenylethyl)-6-(thiophene-2-carbonylimino)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C27H22N4O4S/c1-2-35-27(34)20-17-19-23(28-22-12-6-7-14-30(22)26(19)33)31(15-13-18-9-4-3-5-10-18)24(20)29-25(32)21-11-8-16-36-21/h3-12,14,16-17H,2,13,15H2,1H3
• InChI Key: KNGVTHJBVWVSNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=CS4)CCC5=CC=CC=C5
• Molecular Formula: C27H22N4O4S
• Molecular Weight: 498.6 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods can provide information about the compound’s molecular geometry, connectivity of atoms, and molecular mass.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes identifying the reagents and conditions that cause the compound to undergo chemical changes.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. Spectroscopic properties, such as UV-Vis, IR, NMR, and mass spectra, are also often analyzed.

Scientific Research Applications

Organic Electronics: Dithieno[3,2-b:2’,3’-d]thiophene (DTT)

Dithieno[3,2-b:2’,3’-d]thiophene (DTT) is an emerging heterocyclic building block in organic electronics. Here’s why it’s captivating:

Applications::

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Medicinal Chemistry and Biological Effects

While DTT’s primary focus lies in organic electronics, it’s worth noting its potential in medicinal chemistry. . Further exploration could reveal exciting applications in drug discovery and therapeutic interventions.

Porous Materials and Supramolecular Chemistry

DTT can also be incorporated into porous materials. . These materials could find applications in gas storage, catalysis, and separations.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves identifying any risks associated with handling or exposure to the compound. This can include toxicity, flammability, and environmental impact.